4-(1,1-Dimethyl-2-fluoroethyl)piperazine

• Molecular Formula: C8H17FN2
• Molecular Weight: 160.23 g/mol
• IUPAC Name: 1-(1-fluoro-2-methylpropan-2-yl)piperazine
• InChI: InChI=1S/C8H17FN2/c1-8(2,7-9)11-5-3-10-4-6-11/h10H,3-7H2,1-2H3
• InChI Key: INKMJKSUHHBKCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CF)N1CCNCC1

Description

4-(1,1-Dimethyl-2-fluoroethyl)piperazine is a useful research compound. Its molecular formula is C8H17FN2 and its molecular weight is 160.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(1,1-Dimethyl-2-fluoroethyl)piperazine-1-carboxylic acid benzyl ester (270 mg, 0.92 mmol) was dissolved in ethanol (20 mL), and 10% palladium hydroxide/carbon (100 mg) was added thereto. The mixture was stirred for two days at room temperature under a hydrogen stream at normal pressure. The catalyst was separated by filtration, and then the reaction liquor was concentrated under reduced pressure, and dried to obtain the title compound (97 mg, 66%) as an oily matter. This compound was used in the subsequent reaction without performing further purification.